Cas no 899728-47-3 (ethyl 1-(2-chlorophenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(2-chlorophenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899728-47-3
• MF: C₂₃H₁₇ClN₂O₆S
• MW: 484.908883810043
• CID: 5486188
• Update Time: 2025-06-13

ethyl 1-(2-chlorophenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-chlorophenyl)-4-naphthalen-2-ylsulfonyloxy-6-oxopyridazine-3-carboxylate
• ethyl 1-(2-chlorophenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C23H17ClN2O6S/c1-2-31-23(28)22-20(14-21(27)26(25-22)19-10-6-5-9-18(19)24)32-33(29,30)17-12-11-15-7-3-4-8-16(15)13-17/h3-14H,2H2,1H3
• InChI Key： VNSNIENYDSRWOZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2Cl)C(=O)C=C1OS(C1=CC=C2C(=C1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on ethyl 1-(2-chlorophenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate

Research Brief on Ethyl 1-(2-Chlorophenyl)-4-(Naphthalene-2-Sulfonyl)Oxy-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate (CAS: 899728-47-3)

The compound ethyl 1-(2-chlorophenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS: 899728-47-3) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential as a scaffold for drug discovery. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic applications, providing a comprehensive overview for researchers in the field.

Recent studies have highlighted the compound's unique structural features, including the presence of a naphthalene-2-sulfonyloxy group and a dihydropyridazine core, which contribute to its bioactivity. Researchers have explored its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of phosphodiesterase-4 (PDE4), a target for inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD).

The synthesis of ethyl 1-(2-chlorophenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate involves a multi-step process, starting with the condensation of 2-chlorophenylhydrazine with a β-keto ester, followed by sulfonylation with naphthalene-2-sulfonyl chloride. Optimization of this synthetic route has been a focus of recent research, with efforts directed toward improving yield and scalability. A 2022 patent application (WO2022156789) describes a novel catalytic system that enhances the efficiency of the sulfonylation step, reducing byproduct formation.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic properties. Its moderate solubility and stability in physiological conditions make it a promising candidate for further development. However, challenges such as metabolic clearance and potential off-target effects remain areas of active investigation. A recent preclinical study in a murine model of rheumatoid arthritis (2023, European Journal of Pharmacology) reported significant anti-inflammatory effects, albeit with dose-dependent hepatotoxicity, underscoring the need for structural optimization.

Beyond its therapeutic potential, the compound has also been explored as a chemical probe to study enzyme mechanisms. Its ability to selectively label active sites in PDE isoforms has enabled researchers to map allosteric binding pockets, as detailed in a 2023 ACS Chemical Biology publication. This dual utility—as both a drug candidate and a tool for basic research—highlights its versatility in chemical biology.

In conclusion, ethyl 1-(2-chlorophenyl)-4-(naphthalene-2-sulfonyl)oxy-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Ongoing research aims to address its limitations while expanding its applications, particularly in inflammation and oncology. Collaborative efforts between academia and industry will be critical to advancing this compound toward clinical translation.